Cas no 62268-54-6 (2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)-)
62268-54-6 structure
Product Name:2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)-
CAS No:62268-54-6
MF:C14H13NO
MW:211.259123563766
CID:451715
PubChem ID:71388089
Update Time:2025-04-19
2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)-
- 2,3-dimethyl-4-phenyliminocyclohexa-2,5-dien-1-one
- (4E)-2,3-Dimethyl-4-(phenylimino)cyclohexa-2,5-dien-1-one
- DTXSID40810165
- 62268-54-6
-
- Inchi: 1S/C14H13NO/c1-10-11(2)14(16)9-8-13(10)15-12-6-4-3-5-7-12/h3-9H,1-2H3/b15-13+
- InChI Key: JYEJITUFZPAVKM-FYWRMAATSA-N
- SMILES: O=C1C=C/C(/C(C)=C1C)=N\C1C=CC=CC=1
Computed Properties
- Exact Mass: 211.09979
- Monoisotopic Mass: 211.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43
2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
62268-54-6 (2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)-) Related Products
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